Cas no 1261814-93-0 (3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine)

• Product Name: 3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine
• CAS No: 1261814-93-0
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 1034181
• PubChem ID: 64088330
• Update Time: 2025-10-28

3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine
• 3-[2-(trifluoromethyl)phenyl]pyridin-4-amine
• PDBQPEVFUARRGH-UHFFFAOYSA-N
• 1261814-93-0
• 4-AMINO-3-(2-TRIFLUOROMETHYLPHENYL)PYRIDINE
• DTXSID20734698
• 4-Pyridinamine, 3-[2-(trifluoromethyl)phenyl]-
• J-510456
• DB-293418
• AKOS013405524

• Inchi： 1S/C12H9F3N2/c13-12(14,15)10-4-2-1-3-8(10)9-7-17-6-5-11(9)16/h1-7H,(H2,16,17)
• InChI Key： PDBQPEVFUARRGH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=CC=1N)(F)F

Computed Properties

• Exact Mass: 238.07178278g/mol
• Monoisotopic Mass: 238.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine

Comprehensive Overview of 3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine (CAS No. 1261814-93-0)

3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine, with the CAS number 1261814-93-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylphenyl and pyridin-4-amine moieties, exhibits versatile chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and material science.

The growing interest in 3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine is driven by its structural features, which contribute to enhanced binding affinity and metabolic stability in target molecules. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the pharmacokinetics of derived compounds. This attribute aligns with current trends in medicinal chemistry, where fluorinated compounds are prioritized for their improved bioavailability and target specificity.

In recent years, the demand for CAS 1261814-93-0 has surged due to its role in developing novel therapeutics for conditions such as inflammatory diseases and central nervous system (CNS) disorders. The compound's pyridin-4-amine scaffold is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs. This has led to increased searches for "3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine synthesis" and "1261814-93-0 applications" across academic and industrial databases.

From a synthetic chemistry perspective, 3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine offers several advantages. Its modular structure allows for straightforward functionalization, enabling researchers to tailor its properties for specific applications. This flexibility has made it a popular choice for high-throughput screening and combinatorial chemistry, addressing the need for rapid drug candidate identification. Keywords like "trifluoromethylphenyl pyridine derivatives" and "amine-functionalized heterocycles" frequently appear in related literature, reflecting its relevance in modern chemical research.

Environmental and sustainability considerations are also shaping the discourse around CAS 1261814-93-0. As the chemical industry moves toward greener practices, there is a growing emphasis on developing efficient and eco-friendly synthesis routes for fluorinated compounds. This has sparked interest in topics such as "green synthesis of 3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine" and "sustainable fluorination methods," highlighting the compound's alignment with global sustainability goals.

In conclusion, 3-(2-(Trifluoromethyl)phenyl)pyridin-4-amine (1261814-93-0) represents a critical building block in contemporary chemical research. Its unique structural attributes, coupled with its broad applicability, make it a focal point for innovation in pharmaceuticals, agrochemicals, and beyond. As scientific advancements continue, this compound is poised to play an even more prominent role in addressing complex challenges across multiple industries.